Cas no 39087-48-4 (Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, calcium salt (2:1))

• Product Name: Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, calcium salt (2:1)
• CAS No: 39087-48-4
• MF: C₂₀H₂₀CaCl₂O₆
• MW: 467.353203773499
• CID: 308728
• PubChem ID: 68659
• Update Time: 2025-04-19

Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, calcium salt (2:1)
• calcium,2-(4-chlorophenoxy)-2-methylpropanoate
• AC1L2A6J
• Calcii clofibras
• Calcii clofibras [INN-Latin]
• Calcium Clofibrate
• CHEMBL2106625
• Clofibrate de calcium
• Clofibrato calcico
• UNII-TT85QFR500
• Calcium Clofibrate [INN]
• 39087-48-4
• DTXSID60959904
• Calcium 2-(p-chlorophenoxy)-2-methylpropionate
• TT85QFR500
• Clofibrato calcico [INN-Spanish]
• Q27290309
• Clofibrate de calcium [INN-French]
• EINECS 254-284-8
• SCHEMBL11798230
• calcium bis[2-(4-chlorophenoxy)-2-methylpropanoate]
• CALCIUM CLOFIBRATE [MART.]

• Inchi： 1S/2C10H11ClO3.Ca/c2*1-10(2,9(12)13)14-8-5-3-7(11)4-6-8;/h2*3-6H,1-2H3,(H,12,13);/q;;+2/p-2
• InChI Key： IXCILCKRXAZYGP-UHFFFAOYSA-L
• SMILES： [Ca+2].ClC1C=CC(=CC=1)OC(C(=O)[O-])(C)C.ClC1C=CC(=CC=1)OC(C(=O)[O-])(C)C

Computed Properties

• Exact Mass: 466.0262846g/mol
• Monoisotopic Mass: 466.0262846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7Ų